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Compound of Interest

Compound Name: BC-1485

Cat. No.: B605971 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and handling of BC-1485
solutions, a small molecule inhibitor of Fibrosis Inducing E3 Ligase 1 (FIEL1). The information

is intended to guide researchers in setting up in vitro and in vivo experiments.

I. Overview of BC-1485
BC-1485 is a potent small molecule inhibitor of FIEL1, an E3 ubiquitin ligase.[1] It functions by

disrupting the interaction between FIEL1 and the SUMO-E3 ligase PIAS4, which plays a crucial

role in the TGFβ signaling pathway.[1] By inhibiting FIEL1, BC-1485 leads to the stabilization of

PIAS4, thereby attenuating TGFβ-mediated fibrotic processes.[1] This makes BC-1485 a

promising candidate for research in inflammatory and fibrotic diseases, particularly those

affecting the lungs.[1]

II. Quantitative Data Summary
The following table summarizes the experimental parameters for BC-1485 as reported in the

literature.
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Parameter Value/Condition Application Source

Target
FIEL1 (Fibrosis

Inducing E3 Ligase 1)
In vitro & In vivo [1]

Primary Solvent
Dimethyl Sulfoxide

(DMSO)
In vitro stock solution [2]

Working

Concentrations
10⁻⁴ to 100 µM In vitro assays [1]

Cell-Based Assay

Incubation
Up to 18 hours MRC5 cells [2]

In vivo Administration Drinking water Mouse models [2]

III. Signaling Pathway of BC-1485
BC-1485 modulates the TGFβ signaling pathway by targeting the E3 ubiquitin ligase FIEL1.

Under pathogenic conditions, FIEL1 ubiquitinates and promotes the degradation of PIAS4, a

SUMO-E3 ligase. The degradation of PIAS4 allows for increased SMAD3 nuclear translocation

and subsequent activation of fibrotic gene expression. BC-1485 inhibits FIEL1, leading to the

stabilization of PIAS4. Stabilized PIAS4 then SUMOylates SMAD3, which prevents its nuclear

translocation and downstream signaling, thereby ameliorating fibrosis.[1]
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Start: BC-1485 Powder

1. Weigh BC-1485

2. Add Anhydrous DMSO

3. Vortex/Sonicate to Dissolve

4. Aliquot Stock Solution

5. Store at -20°C or -80°C

End: Ready-to-use Stock

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for BC-1485].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605971#bc-1485-solution-preparation-and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4886359/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4886359/
https://patents.google.com/patent/US10968183B2/en
https://patents.google.com/patent/US10968183B2/en
https://www.benchchem.com/product/b605971#bc-1485-solution-preparation-and-stability
https://www.benchchem.com/product/b605971#bc-1485-solution-preparation-and-stability
https://www.benchchem.com/product/b605971#bc-1485-solution-preparation-and-stability
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b605971?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

